2-Hydroxy-n-(4-methoxyphenyl)benzamide
Cat. No. B3136617
Key on ui cas rn:
42043-11-8
M. Wt: 243.26 g/mol
InChI Key: SZEPRRFZUWYXNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[NH2:17][c:18]1[cH:19][cH:20][c:21]([O:24][CH3:25])[cH:22][cH:23]1.[OH:1][c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[C:8]([O:10][c:9]1[cH:11][cH:12][cH:13][cH:14][cH:15]1)=[O:16]>>[OH:1][c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[C:8](=[O:10])[NH:17][c:18]1[cH:19][cH:20][c:21]([O:24][CH3:25])[cH:22][cH:23]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COc1ccc(N)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=C(Oc1ccccc1)c1ccccc1O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(NC(=O)c2ccccc2O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
